Cas no 377761-40-5 (4-(3-methoxyphenyl)-6-methyl-N-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: 4-(3-methoxyphenyl)-6-methyl-N-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 377761-40-5
• MF: C₂₀H₂₁N₃O₃
• MW: 351.399044752121
• CID: 6432501
• PubChem ID: 4368846
• Update Time: 2025-05-19

4-(3-methoxyphenyl)-6-methyl-N-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxyphenyl)-6-methyl-N-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• 377761-40-5
• 4-(3-methoxyphenyl)-6-methyl-2-oxo-N-(p-tolyl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• SR-01000486468-1
• MLS000102972
• 4-(3-methoxyphenyl)-6-methyl-N-(4-methylphenyl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
• CHEMBL1407603
• AB00433064-05
• SMR000015774
• SR-01000486468
• Oprea1_835093
• HMS2250I04
• AKOS001035727
• AKOS021997588
• F1011-1124
• Oprea1_645077
• Z47754722
• 5-Pyrimidinecarboxamide, 1,2,3,4-tetrahydro-4-(3-methoxyphenyl)-6-methyl-N-(4-methylphenyl)-2-oxo-

• Inchi： 1S/C20H21N3O3/c1-12-7-9-15(10-8-12)22-19(24)17-13(2)21-20(25)23-18(17)14-5-4-6-16(11-14)26-3/h4-11,18H,1-3H3,(H,22,24)(H2,21,23,25)
• InChI Key： JHNDRBIEZLRQOS-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=C(C(NC2=CC=C(C)C=C2)=O)C(C2=CC=CC(OC)=C2)N1

Computed Properties

• Exact Mass: 351.15829154g/mol
• Monoisotopic Mass: 351.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.222±0.06 g/cm3(Predicted)
• Boiling Point: 558.8±50.0 °C(Predicted)
• pka: 11.44±0.70(Predicted)

Additional information on 4-(3-methoxyphenyl)-6-methyl-N-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Introduction to 4-(3-methoxyphenyl)-6-methyl-N-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 377761-40-5) in Modern Pharmaceutical Research

The compound 4-(3-methoxyphenyl)-6-methyl-N-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide, identified by its CAS number 377761-40-5, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in medicinal chemistry. The presence of multiple functional groups, including methyl, methoxy, and carboxamide moieties, contributes to its unique chemical properties and reactivity, which are exploited in the design of novel therapeutic agents.

Recent studies have highlighted the importance of tetrahydropyrimidine scaffolds in drug discovery. These structures are known for their ability to interact with biological targets such as enzymes and receptors, thereby modulating various physiological processes. The specific arrangement of substituents in 4-(3-methoxyphenyl)-6-methyl-N-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide influences its pharmacokinetic behavior and binding affinity to biological macromolecules. For instance, the 3-methoxyphenyl group enhances lipophilicity, while the carboxamide moiety contributes to hydrogen bonding capabilities, which are critical for receptor interaction.

In the context of contemporary pharmaceutical research, this compound has been investigated for its potential applications in treating various diseases. The structural motif of tetrahydropyrimidine is closely associated with molecules that exhibit anti-inflammatory, antiviral, and anticancer properties. Preliminary in vitro studies have demonstrated that derivatives of this class exhibit promising activity against certain enzymes implicated in disease pathways. The 6-methyl and 4-methylphenyl substituents further modulate the electronic properties of the molecule, affecting its interactions with biological targets.

The synthesis of 4-(3-methoxyphenyl)-6-methyl-N-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been utilized to introduce the desired functional groups with high selectivity. These synthetic strategies align with the broader trend in pharmaceutical chemistry toward sustainable and efficient production processes.

The pharmacological evaluation of this compound has revealed intriguing properties that warrant further exploration. In cell-based assays, it has shown moderate inhibition of certain kinases associated with cancer progression. Additionally, its interaction with mitochondrial enzymes has been studied for potential applications in managing metabolic disorders. The dual functionality provided by the carboxamide group allows for versatile interactions with biological systems, making it a valuable scaffold for drug design.

Computational modeling has played a pivotal role in understanding the molecular interactions of 4-(3-methoxyphenyl)-6-methyl-N-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide with target proteins. Molecular dynamics simulations have been used to predict binding affinities and identify key residues involved in receptor interactions. These insights have guided the optimization of lead compounds toward higher efficacy and reduced side effects. The integration of computational chemistry with experimental pharmacology has accelerated the drug discovery pipeline significantly.

The future prospects of this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Exploration into its derivatives is expected to yield novel molecules with enhanced pharmacological profiles. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical candidates. The development of new methodologies for rapid screening and optimization will further streamline the process of bringing effective treatments to patients.

In conclusion,4-(3-methoxyphenyl)-6-methyl-N-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 377761-40-5) exemplifies the innovative approaches being taken in pharmaceutical chemistry to address unmet medical needs. Its unique structural features and demonstrated biological activity position it as a valuable candidate for further development. As research progresses, tetrahydropyrimidine-based compounds like this one continue to contribute significantly to advancements in medicine.